Cas no 352436-52-3 (1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine)

• Product Name: 1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine
• CAS No: 352436-52-3
• MF: C₁₉H₁₉F₃N₂O
• MW: 348.362175226212
• CID: 3072142
• PubChem ID: 780148
• Update Time: 2025-04-21

1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-[2-(trifluoromethyl)benzyl]piperazine
• AB00098260-01
• 1-benzoyl-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine
• phenyl{4-[2-(trifluoromethyl)benzyl]piperazin-1-yl}methanone
• phenyl(4-(2-(trifluoromethyl)benzyl)piperazin-1-yl)methanone
• PHENYL{4-[2-(TRIFLUOROMETHYL)BENZYL]PIPERAZINO}METHANONE
• AKOS000550167
• AG-690/12779202
• DB-404319
• Z50123022
• STK146831
• 352436-52-3
• CHEMBL1624991

• Inchi： 1S/C19H19F3N2O/c20-19(21,22)17-9-5-4-8-16(17)14-23-10-12-24(13-11-23)18(25)15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key： IKGGLYOQXBSLEE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1CCN(C(C2C=CC=CC=2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 348.14494772Da
• Monoisotopic Mass: 348.14494772Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.6Ų